Cas no 1170464-80-8 (5-phenyl-N-(thiophen-2-yl)methyl-1,3,4-oxadiazole-2-carboxamide)

• Product Name: 5-phenyl-N-(thiophen-2-yl)methyl-1,3,4-oxadiazole-2-carboxamide
• CAS No: 1170464-80-8
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 6225807
• PubChem ID: 44116722
• Update Time: 2025-07-31

5-phenyl-N-(thiophen-2-yl)methyl-1,3,4-oxadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-(thiophen-2-yl)methyl-1,3,4-oxadiazole-2-carboxamide
• 1170464-80-8
• CCG-328100
• 5-phenyl-N-[(thiophen-2-yl)methyl]-1,3,4-oxadiazole-2-carboxamide
• 5-phenyl-N-(thiophen-2-ylmethyl)-1,3,4-oxadiazole-2-carboxamide
• F2135-0709
• AKOS016400273

• Inchi： 1S/C14H11N3O2S/c18-12(15-9-11-7-4-8-20-11)14-17-16-13(19-14)10-5-2-1-3-6-10/h1-8H,9H2,(H,15,18)
• InChI Key： UIOMFLCSGIQDQW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1=NN=C(C2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 285.05719778g/mol
• Monoisotopic Mass: 285.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3Ų